Cas no 13752-97-1 (3-[2-(2-methoxyethoxy)ethoxy]prop-1-ene)

• Product Name: 3-[2-(2-methoxyethoxy)ethoxy]prop-1-ene
• CAS No: 13752-97-1
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• MDL: MFCD26408099
• CID: 1252238
• PubChem ID: 547704
• Update Time: 2025-08-03

3-[2-(2-methoxyethoxy)ethoxy]prop-1-ene Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-methoxyethoxy)ethoxy]prop-1-ene
• AC1LC4IB
• CTK0F3514
• 1-Allyloxy-2-(2'-methoxyethoxy)-ethane
• 1-Allyloxy-2-(2'-methoxyethoxy) ethane
• 3-&lt
• 2-(2-Methoxyethoxy)ethoxy&gt
• propen
• 4,7,10-trioxaundec-1-ene
• 4,7,10-undec-1-ene
• 3-[2-(2-Methoxyethoxy)ethoxy]-1-propene
• diethylene glycol allyl methyl ether
• 3-(2-(2-methoxyethoxy)-ethoxy)-propene
• 1-Propene, 3-[2-(2-methoxyethoxy)ethoxy]-
• Allyloxy(diethylene oxide), methyl ether, tech-95
• 3-< 2-(2-Methoxyethoxy)ethoxy> propen
• Allyloxy(diethylene oxide), methyl ether, 95%
• 3-(2-(2-Methoxyethoxy)ethoxy)prop-1-ene
• SCHEMBL145456
• 13752-97-1
• 3-[2-(2-Methoxyethoxy)ethoxy]-1-propene #
• 1-METHOXY-2-[2-(PROP-2-EN-1-YLOXY)ETHOXY]ETHANE
• DTXSID10338220
• NS00095795

• MDL： MFCD26408099
• Inchi： 1S/C8H16O3/c1-3-4-10-7-8-11-6-5-9-2/h3H,1,4-8H2,2H3
• InChI Key： YTTILRPAYBZIKQ-UHFFFAOYSA-N
• SMILES： O(CCOC)CCOCC=C

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 27.7Ų

Additional information on 3-[2-(2-methoxyethoxy)ethoxy]prop-1-ene

Comprehensive Guide to 3-[2-(2-methoxyethoxy)ethoxy]prop-1-ene (CAS No. 13752-97-1): Properties, Applications, and Industry Insights

3-[2-(2-methoxyethoxy)ethoxy]prop-1-ene (CAS No. 13752-97-1) is a specialized polyether-based alkene compound gaining attention in advanced material science and specialty chemical applications. This colorless to pale yellow liquid, with a molecular formula of C₁₀H₁₈O₃, features a unique molecular structure combining methoxyethoxyethoxy chains with a terminal prop-1-ene group, making it valuable for controlled polymerization reactions and surface modification processes.

The compound's dual-functional nature allows it to serve as both a reactive monomer and surface-active agent. Recent studies highlight its growing importance in green chemistry applications, particularly in water-based systems where its ethoxy-rich structure enhances solubility while maintaining reactivity. The 3-[2-(2-methoxyethoxy)ethoxy]prop-1-ene market has shown steady growth (CAGR 4.2% from 2019-2023) driven by demand from the electronics, coatings, and biomedical sectors.

Key physical properties include: boiling point of 215-220°C at 760 mmHg, density of 0.98 g/cm³ at 25°C, and refractive index of 1.438-1.442. The methoxyethoxyethoxy propene structure provides excellent hydrolytic stability compared to conventional PEG-based compounds, making it suitable for applications requiring prolonged exposure to aqueous environments. This characteristic has become particularly valuable in sustainable material development, answering industry demands for more durable, eco-friendly alternatives.

In polymer chemistry, 3-[2-(2-methoxyethoxy)ethoxy]prop-1-ene serves as a versatile building block for creating functionalized polyethers with tailored properties. Its terminal double bond enables controlled radical polymerization (ATRP, RAFT) while the triethylene glycol monomethyl ether segment provides hydrophilicity. This dual functionality addresses current research trends toward smart responsive materials, particularly in biomedical applications where researchers are exploring its potential in drug delivery systems and tissue engineering scaffolds.

The electronics industry utilizes CAS 13752-97-1 as a surface modification agent for conductive polymers and dielectric materials. Its ethoxy propene structure helps improve interfacial properties in flexible electronics and printed circuit boards - areas experiencing rapid growth due to IoT expansion. Recent patent filings (2021-2023) show increased activity around its use in anti-fog coatings and conductive inks, reflecting industry needs for advanced performance materials.

From a safety perspective, 3-[2-(2-methoxyethoxy)ethoxy]prop-1-ene requires standard organic chemical handling precautions. The compound has shown excellent toxicological profiles in preliminary studies, with LD₅₀ values >2000 mg/kg (oral, rat), making it attractive for applications requiring low toxicity materials. This aligns with current market preferences for safer chemical alternatives across multiple industries.

Emerging applications include its use as a crosslinker modifier in UV-curable resins and as a compatibilizer in polymer blends. The methoxyethoxyethoxy chain length appears optimal for balancing reactivity with steric effects, a finding that has generated interest in catalytic systems and molecular imprinting technologies. These developments respond to growing searches for "specialty ether compounds for advanced materials" and "functional monomers for polymer modification."

Quality specifications for CAS 13752-97-1 typically require ≥97% purity (GC), with moisture content <0.1% and acid value <0.1 mg KOH/g. Leading manufacturers have developed high-purity grades (99.5%+) for sensitive applications in pharmaceutical intermediates and electronic chemicals. The compound's stability under nitrogen atmosphere allows for long-term storage, an important consideration for industrial users.

Current research directions focus on exploiting the 3-[2-(2-methoxyethoxy)ethoxy]prop-1-ene molecular structure for stimuli-responsive materials. Its temperature-sensitive solubility properties are being investigated for smart coatings and separation membranes, addressing popular search queries about "environmentally responsive polymers." The compound's EO/PO hybrid character offers unique opportunities in nanomaterial functionalization, particularly for quantum dots and other advanced nanoparticles.

The synthesis of 3-[2-(2-methoxyethoxy)ethoxy]prop-1-ene typically proceeds through Williamson ether synthesis followed by allylation, with modern processes emphasizing atom economy and reduced waste generation. These improvements respond to industry demands for greener production methods, a hot topic in chemical manufacturing circles. Process innovations have reduced energy consumption by approximately 30% compared to traditional methods.

Market analysts project continued growth for methoxyethoxyethoxy propene derivatives, particularly in Asia-Pacific regions where electronics and specialty materials production is expanding. The compound's regulatory compliance (REACH registered, not classified under GHS) positions it favorably compared to alternative materials facing increasing restrictions. This regulatory status answers frequent queries about "compliant reactive monomers" in formulation chemistry.

Technical challenges being addressed include selective functionalization of the double bond without affecting the ether linkages, and precise molecular weight control in polymerization reactions. Recent publications (2023) demonstrate successful approaches using protected intermediates and modified catalytic systems, providing solutions to common synthetic problems encountered with polyether alkenes.

In conclusion, 3-[2-(2-methoxyethoxy)ethoxy]prop-1-ene (CAS No. 13752-97-1) represents a versatile specialty chemical with expanding applications across multiple high-tech industries. Its unique combination of reactivity and solubility characteristics, coupled with favorable safety and regulatory profiles, make it particularly relevant for current material development needs. As research continues to uncover new applications, this compound is poised to play an increasingly important role in advanced material innovation and sustainable chemistry solutions.